Diarsenic(1+)
Description
Diarsenic trioxide (As₂O₃), also known as arsenic trioxide, is a prominent inorganic arsenic compound with the chemical formula As₂O₃ and CAS number 1327-53-3 . It is industrially significant, primarily used in lead-acid batteries (90% recycling rate) and glass production, where it is incorporated into matrices to minimize human exposure . Its synthesis methods include sublimation-based refining and extraction from gallium arsenide waste . As₂O₃ is classified as a Substance of Very High Concern (SVHC) under the EU REACH Regulation due to its carcinogenicity (Category 1) .
Properties
Molecular Formula |
As2+ |
|---|---|
Molecular Weight |
149.8432 g/mol |
IUPAC Name |
arsanylidynearsenic(1+) |
InChI |
InChI=1S/As2/c1-2/q+1 |
InChI Key |
IIVCFMLFAMWTJV-UHFFFAOYSA-N |
Canonical SMILES |
[As]#[As+] |
Origin of Product |
United States |
Comparison with Similar Compounds
Diarsenic Pentaoxide (As₂O₅)
Key Differences :
- Oxidation State : As₂O₅ contains arsenic in the +5 oxidation state, whereas As₂O₃ has arsenic in the +3 state, influencing reactivity and toxicity.
Arsenic Triiodide (AsI₃)
Key Differences :
- Structure : AsI₃ is a covalent compound, while As₂O₃ exhibits both amphoteric and ionic behavior.
- Regulatory Focus : AsI₃ lacks explicit regulatory mentions in the evidence, unlike As₂O₃’s SVHC status.
Other Inorganic Arsenic Compounds
- Lead Arsenate: Historically used as a pesticide, now restricted due to carcinogenicity .
- Zinc Arsenide (Zn₃As₂) : Used in semiconductors; classified as hazardous under the Pharos Project .
Comparison with Organic Arsenic Compounds
Organic arsenic compounds, such as dimethylarsinic acid (DMA) and arsenobetaine, differ structurally and toxicologically from inorganic arsenic species:
Key Differences :
- Bioavailability: Organic arsenic compounds are generally less toxic than inorganic forms like As₂O₃ .
- Regulatory Status: Not prioritized under SVHC, unlike As₂O₃ .
Toxicity and Regulatory Considerations
Toxicity Profiles
Regulatory Challenges
- Substitution Issues : Regulating As₂O₃ alone may be ineffective due to substitution with other arsenic compounds (e.g., As₂O₅) .
- Exposure Mitigation : Industrial uses of As₂O₃ in glass and alloys result in low human exposure, complicating risk assessments .
Data Tables
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
